6-(1,3-Benzodioxol-5-yl)pyridazin-3-amine

• Molecular Formula: C11H9N3O2
• Molecular Weight: 215.21 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)pyridazin-3-amine
• InChI: InChI=1S/C11H9N3O2/c12-11-4-2-8(13-14-11)7-1-3-9-10(5-7)16-6-15-9/h1-5H,6H2,(H2,12,14)
• InChI Key: QLEVGPGEDIZEPN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)N

Description

6-(1,3-Benzodioxol-5-yl)pyridazin-3-amine is a heterocyclic compound featuring a pyridazine core substituted at position 6 with a 1,3-benzodioxole group and at position 3 with an amine. This structure combines the electron-rich benzodioxole moiety, known for enhancing metabolic stability and binding affinity in medicinal chemistry, with the pyridazine ring, a nitrogen-containing heterocycle that contributes to hydrogen bonding and π-stacking interactions in biological systems .

The compound is synthesized via cross-coupling reactions, such as Sonogashira coupling (e.g., using 5-ethynyl-1,3-benzodioxole and 6-iodopyridazin-3-amine with Pd(PPh₃)₂Cl₂/CuI catalysis) , or through condensation reactions involving pyridazine-carbaldehyde derivatives . Its structural simplicity and modular synthesis make it a versatile scaffold for drug discovery.

Biological Activity

6-(1,3-Benzodioxol-5-yl)pyridazin-3-amine is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various diseases, and relevant case studies.

Chemical Structure and Properties

The compound features a pyridazine ring substituted with a benzodioxole moiety, which is known to enhance biological activity through various interactions with biological targets. The structure can be represented as follows:

$$\text{C}_{11}\text{H}_{10}\text{N}_2\text{O}_2$$

The biological activity of 6-(1,3-Benzodioxol-5-yl)pyridazin-3-amine has been investigated in several studies, revealing its potential as an antitrypanosomal agent and its interaction with various biological pathways.

Antitrypanosomal Activity

Recent studies have demonstrated that derivatives of pyridazine compounds exhibit significant antitrypanosomal activity. For instance, a related compound showed an IC50 value of 4.8 μM against Trypanosoma brucei rhodesiense, indicating that structural modifications can lead to enhanced efficacy . The presence of the benzodioxole moiety is believed to contribute to this activity by improving solubility and bioavailability.

Cytotoxicity and Selectivity

In assessing the cytotoxicity of 6-(1,3-Benzodioxol-5-yl)pyridazin-3-amine, it was found that while exhibiting potent biological effects against trypanosomes, it maintains a favorable safety profile with negligible toxicity towards mammalian cells (CC50 > 100 μM) . This selectivity is crucial for developing therapeutic agents with minimal side effects.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into their pharmacological potential.

Study 1: Anticancer Activity

A study focused on similar pyridazine derivatives demonstrated promising anticancer properties. For example, compounds with similar structural motifs were evaluated for their ability to induce apoptosis in cancer cell lines, showing significant cytotoxic effects at concentrations as low as 10 μM . These findings suggest that further exploration of the benzodioxole-pyridazine scaffold could yield effective anticancer agents.

Study 2: Multi-target Ligands

Research into multi-target ligands has indicated that compounds like 6-(1,3-Benzodioxol-5-yl)pyridazin-3-amine could interact with multiple receptors involved in neurodegenerative diseases. In vitro studies revealed IC50 values ranging from 2.4 to 10.0 μM at various targets, suggesting a diverse mechanism of action that could be exploited for therapeutic benefits .

Data Tables

Activity	IC50 (μM)	Target	Remarks
Antitrypanosomal Activity	4.8	Trypanosoma brucei	Low cytotoxicity towards L6 cells
Cytotoxicity (CC50)	>100	L6 Cells	Negligible toxicity
Anticancer Activity	≤10	Various Cancer Cell Lines	Induces apoptosis
Multi-target Ligands	2.4 - 10.0	A1R/A2AR/PDE10A	Potential for treating neurodegeneration

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyridazin-3-amine Derivatives

Compound Name	Substituent at Position 6	Key Features	Reference
6-(1,3-Benzodioxol-5-yl)pyridazin-3-amine	1,3-Benzodioxol-5-yl (direct attachment)	High polarity; potential CNS activity due to benzodioxole
6-[2-(1,3-Benzodioxol-5-yl)ethynyl]pyridazin-3-amine	1,3-Benzodioxol-5-yl linked via ethynyl	Extended conjugation; improved FGFR4 inhibition (IC₅₀ = 12 nM)
6-(Oxan-4-yl)pyridazin-3-amine	Oxan-4-yl (tetrahydropyran)	Enhanced solubility; reduced metabolic stability vs. benzodioxole
6-(5-Chloropyridin-2-yl)pyridazin-3(2H)-one	5-Chloropyridin-2-yl	Electrophilic chlorine enhances kinase inhibition; pyridazinone core
6-(2-Methyl-1H-benzimidazol-1-yl)pyridin-3-amine	2-Methylbenzimidazole	Planar benzimidazole improves DNA intercalation; pyridine core

Key Observations:

• Direct vs. Ethynyl-Linked Benzodioxole : The ethynyl spacer in the FGFR4 inhibitor () increases binding pocket compatibility and potency compared to the direct attachment .
• Heterocyclic Core Variations: Pyridazine (target compound) vs. pyridine () or pyridazinone () alters electron distribution and hydrogen-bonding capacity.
• Substituent Impact : Chlorine () and methyl groups () enhance target selectivity, while tetrahydropyran () improves solubility but reduces metabolic stability.